Cas no 2171969-68-7 (5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid)

• Product Name: 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid
• CAS No: 2171969-68-7
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 6508336
• PubChem ID: 165521156
• Update Time: 2025-11-06

5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid
• EN300-1277610
• 2171969-68-7
• 5-{[(2-ethoxyethyl)sulfanyl]methyl}furan-2-carboxylic acid

• Inchi： 1S/C10H14O4S/c1-2-13-5-6-15-7-8-3-4-9(14-8)10(11)12/h3-4H,2,5-7H2,1H3,(H,11,12)
• InChI Key： LNSUMORSRSJVKF-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)CCOCC

Computed Properties

• Exact Mass: 230.06128010g/mol
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Additional information on 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid

Recent Advances in the Study of 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid (CAS: 2171969-68-7)

The compound 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid (CAS: 2171969-68-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This furan-based derivative with a unique thioether linkage has attracted significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have focused on exploring its synthetic pathways, physicochemical properties, and biological activities, particularly in the context of developing novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's remarkable stability and solubility profile, making it an attractive scaffold for further chemical modifications. The research team successfully synthesized several derivatives of 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid and evaluated their pharmacokinetic properties. The results indicated that the ethoxyethyl thioether moiety significantly enhances membrane permeability compared to similar furan carboxylic acid derivatives without this functional group.

In the field of antimicrobial research, a recent investigation published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid exhibits moderate inhibitory activity against Gram-positive bacteria, particularly against methicillin-resistant Staphylococcus aureus (MRSA) strains. The study proposed that the compound's mechanism of action might involve interference with bacterial cell wall biosynthesis, though further validation is required. This finding opens new possibilities for developing novel antibiotics targeting drug-resistant pathogens.

From a synthetic chemistry perspective, researchers have developed more efficient routes for producing 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis method with improved yield (78%) and purity (>99%). This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical development and biological testing.

Current research directions include exploring the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and its application in targeted protein degradation strategies. Preliminary results from unpublished studies suggest that derivatives of 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid can effectively serve as linkers in bifunctional molecules, demonstrating favorable pharmacokinetic properties and cellular uptake.

Future research should focus on comprehensive structure-activity relationship (SAR) studies to optimize the biological activity of this compound class. Additionally, detailed toxicological evaluations and in vivo efficacy studies will be crucial for advancing these molecules toward clinical development. The unique structural features of 5-{(2-ethoxyethyl)sulfanylmethyl}furan-2-carboxylic acid continue to make it an interesting subject for multidisciplinary research at the chemistry-biology interface.